Cas no 856315-41-8 ((4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride)

• Product Name: (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride
• CAS No: 856315-41-8
• MF: C₂₇H₃₃ClN₂
• MW: 421.017326116562
• CID: 6176830
• PubChem ID: 13090919
• Update Time: 2025-05-20

(4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• EINECS 222-676-8
• 856315-41-8
• 4-{[4-(Diethylamino)phenyl](phenyl)methylidene}-N,N-diethylcyclohexa-2,5-dien-1-iminium chloride
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, chloride
• DTXSID70957118
• EN300-33358931
• 3571-36-6
• (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride

• Inchi： 1S/C27H33N2.ClH/c1-5-28(6-2)25-18-14-23(15-19-25)27(22-12-10-9-11-13-22)24-16-20-26(21-17-24)29(7-3)8-4;/h9-21H,5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： YQRUDCCTRRXVAB-UHFFFAOYSA-M
• SMILES： [Cl-].N(CC)(CC)C1C=CC(=CC=1)C(C1C=CC=CC=1)=C1C=CC(C=C1)=[N+](CC)CC |c:19,26|

Computed Properties

• Exact Mass: 420.2332268g/mol
• Monoisotopic Mass: 420.2332268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 566
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride

Introduction to (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and biological research. Among these, the compound with the CAS number 856315-41-8, specifically identified as (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride, has garnered significant attention due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, recent research findings, and its relevance in contemporary scientific endeavors.

The molecular structure of (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride is characterized by a complex arrangement of aromatic rings and heterocyclic systems. The presence of diethylamino and diethylammonium groups introduces polar functionalities, which can influence its solubility, reactivity, and interaction with biological targets. This intricate framework makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, the study of such complex organic molecules has been instrumental in developing advanced pharmaceutical agents. The compound’s ability to act as a ligand or intermediate in various chemical reactions has been explored in multiple research domains. For instance, its phenylmethylene core can participate in coordination chemistry, potentially forming stable complexes with metal ions that are crucial for catalytic processes or as components in drug formulations.

One of the most compelling aspects of (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride is its potential application in the field of organic electronics. The conjugated system within its structure allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. Researchers have been particularly interested in how the electron-donating diethylamino groups can modulate the energy levels of the molecule, thereby enhancing its performance in these applications.

The compound’s behavior in solution and its interaction with other molecules have also been subjects of extensive investigation. Studies have shown that it can exhibit photochemical properties under specific conditions, which could be leveraged for applications in photodynamic therapy or as a photosensitizer in chemical reactions. Additionally, its cationic nature due to the diethylammonium group suggests potential interactions with anionic species, which could be exploited in designing novel ionic liquids or as additives to improve the efficiency of separation processes.

The synthesis of such intricate molecules often presents significant challenges due to their sensitivity and the need for precise control over reaction conditions. However, advancements in synthetic chemistry have made it increasingly feasible to produce these compounds on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly useful in constructing the desired framework efficiently.

From a biological perspective, the structural features of (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride make it an attractive candidate for drug discovery initiatives. Its ability to interact with biological targets at the molecular level could lead to the development of new therapeutic agents with unique mechanisms of action. While current research is still in its early stages, preliminary studies suggest that it may have potential applications in modulating enzyme activity or interacting with receptors involved in neurological disorders.

The compound’s stability under various environmental conditions is another critical factor that contributes to its appeal. Research has demonstrated that it can maintain its structural integrity under moderate temperatures and pH conditions, which is essential for practical applications such as drug formulations or industrial processes. Furthermore, its compatibility with other functional groups allows for further derivatization, enabling researchers to tailor its properties for specific needs.

In conclusion, (4-((4-(Diethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)diethylammonium chloride represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. Its unique structural features and versatile reactivity make it a valuable asset in both academic research and industrial development. As our understanding of synthetic methodologies and their applications continues to evolve, compounds like this are likely to play an increasingly significant role in shaping the future of chemical science.